Cas no 1235635-56-9 (2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1235635-56-9
• MF: C₂₃H₁₈N₄O₃S
• MW: 430.479023456573
• CID: 5452324
• Update Time: 2025-05-21

2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-nitrophenyl)-1-phenylimidazol-2-yl]sulfanyl-N-phenylacetamide
• 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C23H18N4O3S/c28-22(25-18-9-3-1-4-10-18)16-31-23-24-15-21(26(23)19-11-5-2-6-12-19)17-8-7-13-20(14-17)27(29)30/h1-15H,16H2,(H,25,28)
• InChI Key： WSPAZEIHWXNZQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Comprehensive Overview of 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1235635-56-9)

The compound 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1235635-56-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including an imidazole core, a nitrophenyl substituent, and a phenylacetamide moiety, this compound exhibits a range of potential applications. Researchers are particularly interested in its role as a pharmacophore in drug discovery, where its sulfanyl linker and nitro group may contribute to binding affinity and metabolic stability.

In recent years, the demand for novel heterocyclic compounds like 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide has surged due to their versatility in designing small-molecule inhibitors and biomaterials. The compound’s CAS No. 1235635-56-9 is frequently searched in academic databases, reflecting its relevance in studies targeting enzyme modulation and signal transduction pathways. Its nitrophenyl group, in particular, is a subject of interest for its electron-withdrawing properties, which can influence the compound’s reactivity in catalytic reactions.

From an industrial perspective, 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is explored for its potential in advanced material synthesis. Its imidazole ring system is known to contribute to thermal stability, making it a candidate for high-performance polymers. Additionally, the sulfanyl bridge enhances solubility in organic solvents, a critical factor for process optimization in manufacturing. These attributes align with the growing focus on sustainable chemistry and green synthesis, topics highly prioritized in contemporary research.

The pharmacological potential of CAS No. 1235635-56-9 is another area of intense investigation. Preliminary studies suggest that the compound’s N-phenylacetamide segment may interact with biological targets such as kinases or G-protein-coupled receptors. This has led to its inclusion in virtual screening libraries for drug repurposing projects. Given the rising interest in personalized medicine, the ability to modify its nitrophenyl or imidazole components could pave the way for tailored therapeutics.

Analytical characterization of 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound’s purity and structural integrity, which are essential for reproducibility in research. The CAS No. 1235635-56-9 is often cross-referenced in patent filings, underscoring its commercial viability in intellectual property-driven sectors.

Environmental and safety profiles of 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide are also under scrutiny, especially as regulatory frameworks for chemical safety become stricter. While not classified as hazardous, its nitro functionality warrants careful handling to avoid unintended byproducts. This aligns with the broader industry shift toward benign-by-design principles, a trending topic in chemical engineering forums.

In summary, 2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1235635-56-9) represents a multifaceted compound with applications spanning drug development, material science, and catalysis. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in contexts emphasizing molecular innovation and sustainable practices.